Cas no 2137543-74-7 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide
• CAS No: 2137543-74-7
• MF: C₁₁H₁₁IN₄OS
• MW: 374.200712442398
• CID: 5925592
• PubChem ID: 165481299
• Update Time: 2025-05-21

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-5-iodothiophene-3-carboxamide
• EN300-1131056
• 2137543-74-7

• Inchi： 1S/C11H11IN4OS/c12-9-3-7(6-18-9)11(17)15-10-1-2-14-16(10)8-4-13-5-8/h1-3,6,8,13H,4-5H2,(H,15,17)
• InChI Key： SMQZSEXLXKLOJO-UHFFFAOYSA-N
• SMILES： IC1=CC(=CS1)C(NC1=CC=NN1C1CNC1)=O

Computed Properties

• Exact Mass: 373.96983g/mol
• Monoisotopic Mass: 373.96983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.2Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide

Comprehensive Overview of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide (CAS No. 2137543-74-7)

The compound N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide (CAS No. 2137543-74-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including an azetidine ring, a pyrazole moiety, and an iodothiophene carboxamide group, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders.

In recent years, the demand for novel small molecules like N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide has surged due to the growing emphasis on precision medicine. The compound's iodothiophene component, in particular, is a hotspot for structural optimization, as it offers unique electronic properties that can enhance binding affinity to target proteins. This aligns with the current trend in drug discovery, where researchers are leveraging heterocyclic compounds to develop next-generation therapeutics with improved efficacy and reduced side effects.

One of the most frequently asked questions in scientific forums is how N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide compares to other thiophene-based analogs. Studies suggest that the inclusion of the azetidine ring significantly enhances the molecule's metabolic stability, making it a promising candidate for oral administration. This is a critical advantage in the development of kinase inhibitors, where bioavailability remains a key challenge. Additionally, the iodine atom in the structure provides opportunities for radiolabeling, which could be exploited in diagnostic imaging applications.

The synthesis of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions to introduce the iodothiophene moiety. Recent advancements in flow chemistry have streamlined its production, reducing reaction times and improving yields. This is particularly relevant for industrial-scale manufacturing, where efficiency and cost-effectiveness are paramount. The compound's CAS No. 2137543-74-7 serves as a unique identifier in chemical databases, facilitating seamless collaboration among researchers worldwide.

Another area of interest is the potential of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide in addressing unmet medical needs, such as drug-resistant infections. Its pyrazole core has been shown to exhibit antimicrobial activity, sparking investigations into its utility as a scaffold for designing new antibiotics. This aligns with the global push to combat antimicrobial resistance (AMR), a topic that dominates healthcare discussions today. The compound's versatility underscores its value as a tool for both therapeutic and diagnostic innovation.

From a regulatory perspective, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide is not classified as a hazardous material, making it easier to handle in laboratory settings. However, researchers are advised to adhere to standard safety protocols when working with iodinated compounds, given their potential reactivity. The compound's stability under various pH conditions further enhances its appeal for formulation development, a critical consideration in pharmaceutical sciences.

In conclusion, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-5-iodothiophene-3-carboxamide (CAS No. 2137543-74-7) represents a compelling example of modern medicinal chemistry's ingenuity. Its multifaceted applications—from drug discovery to diagnostic imaging—highlight its potential to address some of the most pressing challenges in healthcare. As research continues to unravel its full capabilities, this compound is poised to play a pivotal role in the development of innovative therapies and technologies.